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Compound of Interest

Compound Name: cis-3-Hexenyl Hexanoate

Cat. No.: B1585521

Essential Safety and Handling Guide for cis-3-
Hexenyl Hexanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of cis-3-Hexenyl Hexanoate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and mitigate risks.

Hazard Identification and Classification

cis-3-Hexenyl Hexanoate is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is crucial to adhere to the
following safety precautions to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the first line of defense against
chemical exposure. The following PPE is mandatory when handling cis-3-Hexenyl Hexanoate:
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). The
suitability of gloves should be
discussed with the
manufacturer for specific

workplace conditions.

To prevent skin contact and
irritation.[2][3][6]

Eye and Face Protection

Tightly fitting safety goggles. A
face shield may be required for
processes with a higher risk of

splashing.

To protect against serious eye
irritation from splashes or
vapors.[1][2][3][6]

Skin and Body Protection

Laboratory coat or impervious

clothing.

To protect the skin from

accidental contact and spills.

[1](216]

Respiratory Protection

Use only in a well-ventilated
area. If ventilation is
insufficient, wear suitable

respiratory equipment.

To avoid inhalation of vapors
which may cause respiratory
irritation.[2][7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is critical for safety and experimental

integrity.

[EEN

. Preparation:

N

. Handling:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
Verify that an eye wash station and safety shower are accessible and operational.
Confirm all necessary PPE is available and in good condition.

Have spill containment materials (e.g., sand, inert absorbent material) readily available.[2][8]
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o Work in a well-ventilated area, preferably within a fume hood, to minimize vapor inhalation.[1]

[61[]
e Avoid direct contact with skin and eyes by wearing the appropriate PPE.[1][9]
o Keep the container tightly closed when not in use.[3][4][6]

e Use non-sparking tools and avoid sources of ignition as the substance is a combustible
liquid.[5][9]

3. Storage:

o Store in a tightly sealed original container in a cool, dry, and well-ventilated place.[4][9]
o Store away from heat, sparks, open flames, and other ignition sources.[5]

» Avoid prolonged exposure to light, heat, and air.[4]

Emergency Response and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do.[2][3][6][9] Seek medical attention if irritation persists.[2][3]

[6]

o Skin Contact: Take off contaminated clothing immediately.[6][9] Wash the affected area with
plenty of soap and water.[1][2][3][6][9] If skin irritation occurs, seek medical advice.[2][3][6]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2][3][6]
[9] If you feel unwell, call a poison center or doctor.[2][3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][6][9]

Disposal Plan
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Proper disposal of cis-3-Hexenyl Hexanoate and its containers is essential to prevent
environmental contamination.

» Waste Chemical: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[1][2][3][4][5] Do not allow the chemical to enter drains
or water courses.[5][8][9]

o Contaminated Materials: Absorbent materials used for spills and contaminated PPE should
be collected in a suitable, sealed container for disposal as hazardous waste.[5][9]

o Empty Containers: Do not reuse empty containers. They should be disposed of in
accordance with the same regulations as the chemical waste.

Quantitative Data

The following table summarizes key physical and chemical properties of cis-3-Hexenyl

Hexanoate.
Property Value Reference
Molecular Formula C12H2202 [1][10][11]
Molecular Weight 198.30 g/mol [1][11][12]
Boiling Point 115 °C at 15 mm Hg [10][12][13][14]
Density 0.88 g/mL at 25 °C [10][12][14]
Flash Point 104.4 °C (closed cup) [4]
Refractive Index n20/D 1.473 (lit.) [10][14]

Experimental Protocols & Visualizations

While specific experimental protocols are highly dependent on the research context, the
following workflows represent best practices for the safe handling and emergency management
of cis-3-Hexenyl Hexanoate.
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Caption: Safe handling workflow for cis-3-Hexenyl Hexanoate.
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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